N-(2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)thiophene-2-sulfonamide

• IUPAC Name: N-[2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C16H20FN3O2S2/c17-14-4-1-2-5-15(14)20-11-9-19(10-12-20)8-7-18-24(21,22)16-6-3-13-23-16/h1-6,13,18H,7-12H2
• InChI Key: SOFJEUKKHAHODZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCNS(=O)(=O)C2=CC=CS2)C3=CC=CC=C3F
• Molecular Formula: C16H20FN3O2S2
• Molecular Weight: 369.5 g/mol

Description

“N-(2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)thiophene-2-sulfonamide” is a chemical compound that has been studied in the context of its potential biological activities. It is related to a class of compounds that have shown inhibitory effects on Equilibrative Nucleoside Transporters (ENTs), which play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. It includes a thiophene-2-sulfonamide group, a piperazine ring, and a fluorophenyl group. The exact structure would depend on the specific synthesis process and the conditions under which the compound is stored and used.

Scientific Research Applications

Equilibrative Nucleoside Transporters (ENTs) Inhibition

• Research : A study demonstrated that N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}thiophene-2-sulfonamide (abbreviated as FPMINT) is a novel inhibitor of ENTs. .
• Structure-Activity Relationship (SAR) : Researchers explored FPMINT analogues and found that specific modifications influenced ENT inhibition. For instance:
  • .

Antimicrobial Activity

• Research : Although not directly related to ENT inhibition, exploring its antimicrobial potential could be valuable. .

Anticancer Applications

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Urease Inhibition

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Poly (ADP-Ribose) Polymerase (PARP) Targeting

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Future Directions

Future research could focus on further elucidating the mechanism of action of this compound and related compounds, as well as their potential therapeutic applications. In particular, their role as inhibitors of ENTs could be explored in more detail.

Mechanism of Action

Target of Action

The primary targets of N-(2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)thiophene-2-sulfonamide are the Equilibrative Nucleoside Transporters (ENTs) . ENTs play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy .

Mode of Action

This compound interacts with its targets, the ENTs, by inhibiting their function . It is more selective to ENT2 than to ENT1 . The compound reduces the maximum rate of uridine uptake (Vmax) in ENT1 and ENT2 without affecting the Michaelis constant (Km), indicating that it is a non-competitive inhibitor .

Biochemical Pathways

The inhibition of ENTs affects the nucleotide synthesis pathway and the regulation of adenosine function . This can have downstream effects on various cellular processes, including cell proliferation and apoptosis.

Pharmacokinetics

The compound’s interaction with ents suggests that it may be involved in the transport of nucleosides across cell membranes .

Result of Action

The inhibition of ENTs by this compound can lead to changes in cellular nucleotide levels, potentially affecting various cellular processes. For instance, it could impact cell proliferation and apoptosis .